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Compound of Interest

Compound Name: 22-Methyltetracosanoyl-CoA

Cat. No.: B15546971 Get Quote

This guide provides a detailed description of the molecular structure of 22-
Methyltetracosanoyl-CoA, a vital molecule in various biochemical pathways. The information

is intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure Overview
22-Methyltetracosanoyl-CoA is a long-chain acyl-Coenzyme A derivative. Its structure

consists of three primary components: a long-chain fatty acyl group, a pantothenic acid unit,

and a 3'-phosphoadenosine moiety. The fatty acyl component is 22-methyltetracosanoic acid,

which is a 24-carbon saturated fatty acid with a methyl group located at the 22nd carbon

position. This acyl group is linked to the sulfhydryl group of Coenzyme A via a high-energy

thioester bond.

The molecular formula for 22-Methyltetracosanoyl-CoA is C46H84N7O17P3S, and it has a

molecular weight of 1132.18 g/mol .[1]

Structural Components
The intricate structure of 22-Methyltetracosanoyl-CoA can be broken down into the following

key parts:

22-Methyltetracosanoyl Group: This is a saturated acyl chain composed of 24 carbon atoms.

A methyl group (CH3) is attached to the carbon atom at position 22. The systematic name for

this fatty acid is 22-methyltetracosanoic acid.
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Coenzyme A (CoA): Coenzyme A is a complex molecule that acts as a carrier for acyl groups

in numerous metabolic reactions.[2] It is itself composed of several distinct parts:

β-Mercaptoethylamine: This is the terminal portion of CoA containing a sulfhydryl (-SH)

group. In 22-Methyltetracosanoyl-CoA, this sulfhydryl group forms a thioester bond with

the carboxyl group of 22-methyltetracosanoic acid.

Pantothenic Acid (Vitamin B5): This part of the molecule is an amide formed between

pantoic acid and β-alanine.

3'-Phosphoadenosine Diphosphate: This consists of an adenosine molecule that is

phosphorylated at the 3' position of the ribose sugar and has a diphosphate group

attached to the 5' position.

The overall structure is a linear chain of the 22-methyltetracosanoyl group linked to the intricate

Coenzyme A molecule.

Quantitative Data Summary
Property Value

Molecular Formula C46H84N7O17P3S

Molecular Weight 1132.18 g/mol [1]

Carbon Chain Length 24

Methyl Group Position 22

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of long-chain acyl-CoA

molecules can be found in specialized biochemical literature. Common methodologies include:

Synthesis: The chemical synthesis of 22-Methyltetracosanoyl-CoA can be achieved by

activating 22-methyltetracosanoic acid to its corresponding acyl chloride or other reactive

derivative, followed by reaction with Coenzyme A in a suitable buffer. Purification is typically

performed using chromatographic techniques such as High-Performance Liquid

Chromatography (HPLC).
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Structural Elucidation: The structure of 22-Methyltetracosanoyl-CoA can be confirmed

using a combination of mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy. High-resolution mass spectrometry provides an accurate mass measurement,

confirming the elemental composition. 1H and 13C NMR spectroscopy can be used to

identify the specific locations of the methyl group and to confirm the overall structure of the

molecule.

Molecular Structure Visualization
The following diagram illustrates the chemical structure of 22-Methyltetracosanoyl-CoA,

highlighting its key functional groups.

Caption: Chemical structure of 22-Methyltetracosanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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